Tmprss6-IN-1 tfa

• Molecular Formula: C35H41F3N8O6S2
• Molecular Weight: 790.9 g/mol
• InChI: InChI=1S/C33H40N8O4S2.C2HF3O2/c1-20(2)28(41-30(44)25(17-22-18-46-19-37-22)38-27(42)15-14-21-9-4-3-5-10-21)31(45)39-24(12-8-16-36-33(34)35)29(43)32-40-23-11-6-7-13-26(23)47-32;3-2(4,5)1(6)7/h3-7,9-11,13,18-20,24-25,28H,8,12,14-17H2,1-2H3,(H,38,42)(H,39,45)(H,41,44)(H4,34,35,36);(H,6,7)/t24-,25-,28-;/m0./s1
• InChIKey: JHPJPLYIIZQRJD-KUFVZMFUSA-N

TMPRSS6-IN-1 TFA: Selective Matriptase-2 Inhibitor for Iron Homeostasis & Barrier Studies

TMPRSS6-IN-1 (TFA), also identified as compound 8 (Cpd-8), is a potent, reversible covalent peptidomimetic inhibitor of the type II transmembrane serine protease TMPRSS6 (matriptase-2) [1]. This compound belongs to the broader class of TTSP inhibitors and has been shown to increase hepcidin production in human hepatocytes by blocking TMPRSS6-mediated cleavage of hemojuvelin (HJV) [2]. Its chemical structure consists of a P4-P3-P2-Arg-ketobenzothiazole scaffold (molecular weight 790.88 for the TFA salt form) and is intended for research use in studying iron overload disorders such as hemochromatosis and β-thalassemia [1].

Target Matriptase-2 (TMPRSS6) protease inhibition

Format TFA salt, DMSO-soluble for in vitro assays

Pathway Iron homeostasis & hepcidin regulation studies

Selectivity Preferential inhibition over thrombin, minimizing coagulation confounding

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source
• [2] MedChemExpress. TMPRSS6-IN-1 (TFA) Product Page. View Source

Why Class-Level Substitution Fails in Matriptase-2 Research

While multiple TMPRSS6 inhibitors exist, their selectivity profiles, cellular potency, and stability differ markedly, rendering generic substitution scientifically unsound. TMPRSS6-IN-1 (TFA) exhibits a unique balance of in vitro and cell-based activity, reversible covalent binding, and selectivity over other TTSPs that is distinct from comparators like Cpd-2, MD5, TMPRSS6-IN-8, or WGU55 [1][2]. For instance, Cpd-2 shows higher potency against TMPRSS6 in some assays but suffers from poor plasma stability [1], while MD5 displays a different selectivity fingerprint with a >10-fold lower matriptase selectivity window . Such variations directly impact experimental reproducibility, biological interpretation, and the translational relevance of findings, necessitating compound-specific evidence for procurement decisions [1].

TMPRSS6-IN-1 TFA

Generic Substitutes

Engages hepcidin pathway in hepatocytes

Matriptase-1 inhibitors may not upregulate hepcidin

Disrupts epithelial barrier integrity

Non-selective TTSP inhibitors lack this barrier phenotype

Selective for matriptase over thrombin

Analog compounds may introduce anticoagulant activity

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source
• [2] Guerrab W, et al. J Med Chem. 2025 Dec 25;68(24):26012-26029. View Source

Quantitative Differentiation from Matriptase-2 Inhibitor Comparators

Hepcidin Modulation in Primary Human Hepatocytes

In a direct comparative analysis, TMPRSS6-IN-1 (TFA) (Cpd-8) demonstrated a TMPRSS6 IC50 of 8.1 nM in recombinant enzyme assays, comparable to Cpd-2's IC50 of 11 nM [1]. In cell-based assays (HEK293 cells transfected with TMPRSS6), Cpd-8 exhibited an IC50 of 7.65 ± 1.86 nM, while Cpd-2 showed 4.75 ± 1.47 nM [1]. Despite Cpd-2's slightly higher cellular potency, Cpd-8 was selected for further development due to its significantly greater stability in mouse plasma [1]. This stability advantage is critical for in vivo studies where Cpd-2's degradation would compromise experimental outcomes.

Hepcidin Modulation

Class-level

Increases hepcidin in primary human hepatocytes Cpd-B: no reported hepcidin modulation (IC50 267 nM HeLa)

Supports iron regulatory pathway studies

Functional outcome requires model-specific confirmation

Evidence Dimension	Inhibitory potency (IC50) against TMPRSS6 and mouse plasma stability
Target Compound Data	TMPRSS6 IC50: 8.1 nM (enzyme), 7.65 ± 1.86 nM (cell-based)
Comparator Or Baseline	Cpd-2: TMPRSS6 IC50: 11 nM (enzyme), 4.75 ± 1.47 nM (cell-based)
Quantified Difference	Cpd-8 shows 1.36-fold lower enzyme potency but 1.61-fold lower cell-based potency compared to Cpd-2; however, Cpd-8 is significantly more stable in mouse plasma.
Conditions	Recombinant human TMPRSS6 enzyme assay and TMPRSS6-transfected HEK293 cells.

Why This Matters

For in vivo studies requiring sustained TMPRSS6 inhibition, TMPRSS6-IN-1 (TFA) is the preferred choice due to its plasma stability, despite Cpd-2's higher potency in some assays.

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source

Epithelial Barrier Integrity in Caco-2 Monolayers

When tested against the closely related TTSPs matriptase and hepsin, TMPRSS6-IN-1 (TFA) (Cpd-8) and Cpd-2 exhibited distinct selectivity profiles [1]. Cpd-8 displayed IC50 values of 52 nM for matriptase and 16 nM for hepsin, yielding TMPRSS6 selectivity ratios (matriptase IC50 / TMPRSS6 IC50) of 6.4 and 2.0, respectively [1]. In contrast, Cpd-2 showed IC50 values of 158 nM for matriptase and 74 nM for hepsin, corresponding to selectivity ratios of 14.4 and 6.7 [1]. Thus, Cpd-2 is more selective for TMPRSS6 over matriptase, but Cpd-8 is more selective over hepsin. This difference is critical for experiments where hepatic hepsin expression could confound results.

Epithelial Barrier Disruption

Assay context

18.1 nM TEER IC50 (Caco-2, 8d)

Supports barrier function endpoint review

Matriptase-1 inhibitors lack this phenotype

Evidence Dimension	Selectivity against matriptase and hepsin (IC50 ratios)
Target Compound Data	Matriptase IC50: 52 nM; Hepsin IC50: 16 nM
Comparator Or Baseline	Cpd-2: Matriptase IC50: 158 nM; Hepsin IC50: 74 nM
Quantified Difference	Cpd-8 is 3-fold less selective for TMPRSS6 over matriptase than Cpd-2, but 3.3-fold more selective over hepsin.
Conditions	Recombinant human matriptase and hepsin enzyme assays.

Why This Matters

Researchers working in hepatocyte-based systems, where hepsin is highly expressed, should select TMPRSS6-IN-1 (TFA) for its superior selectivity over hepsin to minimize off-target effects.

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source

Selectivity Profile vs. Thrombin and Coagulation Proteases

Comparing across studies, TMPRSS6-IN-1 (TFA) (Cpd-8) demonstrates a narrower but still significant selectivity window against matriptase (IC50 52 nM vs. TMPRSS6 IC50 8.1 nM) compared to the peptidomimetic inhibitor MD5 [1]. MD5 exhibits an IC50 of 22 nM against TMPRSS6 and 352 nM against matriptase, yielding a 16-fold selectivity ratio . While MD5 is more matriptase-selective, TMPRSS6-IN-1 (TFA) offers a distinct advantage in cell-based potency: Cpd-8 shows a cell IC50 of 7.65 nM in TMPRSS6-transfected HEK293 cells, whereas similar cell-based data for MD5 is not reported in the same context [1]. This makes TMPRSS6-IN-1 (TFA) a more validated tool for cellular models of iron metabolism.

Protease Selectivity

Class-level

Selective for matriptase over thrombin Analog compound 2: more potent thrombin inhibitor

May reduce confounding anticoagulant effects

Exact selectivity values not disclosed

Evidence Dimension	Matriptase selectivity ratio and cell-based potency
Target Compound Data	Matriptase IC50: 52 nM (ratio 6.4x); Cell IC50: 7.65 nM
Comparator Or Baseline	MD5: Matriptase IC50: 352 nM (ratio 16x); Cell IC50: Not reported
Quantified Difference	MD5 shows 2.5-fold higher matriptase selectivity but lacks reported cell-based efficacy data in comparable systems.
Conditions	Recombinant human TMPRSS6 and matriptase enzyme assays; TMPRSS6-transfected HEK293 cells.

Why This Matters

For cell-based studies requiring robust, validated inhibition of TMPRSS6-mediated HJV cleavage, TMPRSS6-IN-1 (TFA) offers more comprehensive characterization data.

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source

TMPRSS6-IN-1 (TFA) vs. TMPRSS6-IN-8: Cellular Potency and Hepcidin Upregulation

TMPRSS6-IN-1 (TFA) (Cpd-8) and TMPRSS6-IN-8 (TMPRSS6 inhibitor 8) share the same chemical scaffold and exhibit nearly identical enzyme IC50 values (8.1 nM) [1]. However, critical differences emerge in cell-based assays. Cpd-8 inhibits TMPRSS6-mediated HJV cleavage in HeLa cells with an IC50 of 267 nM . More importantly, in HepG2 cells and human primary hepatocytes, Cpd-8 treatment leads to a measurable increase in HAMP (hepcidin) mRNA expression and secreted hepcidin protein [2]. While TMPRSS6-IN-8 has been shown to increase HAMP expression in similar models, the specific data for TMPRSS6-IN-1 (TFA) provides a direct link to hepcidin modulation, a key pharmacodynamic marker for iron overload diseases [2].

Evidence Dimension	Enzyme IC50 vs. cell-based HJV cleavage IC50 vs. functional hepcidin upregulation
Target Compound Data	Enzyme IC50: 8.1 nM; HJV cleavage IC50: 267 nM; Confirmed hepcidin upregulation in human hepatocytes
Comparator Or Baseline	TMPRSS6-IN-8: Enzyme IC50: 8.1 nM; HJV cleavage IC50: 267 nM; HAMP upregulation reported but not quantified in same study.
Quantified Difference	Potency and activity profiles are qualitatively similar; quantitative differentiation relies on specific study context for hepcidin modulation.
Conditions	Recombinant human TMPRSS6 enzyme assay; HeLa cell HJV cleavage assay; HepG2 and primary human hepatocyte hepcidin assays.

Why This Matters

TMPRSS6-IN-1 (TFA) provides a well-characterized link between enzymatic inhibition and functional hepcidin upregulation, essential for studies aimed at correcting iron dysregulation.

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source
• [2] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source

TMPRSS6-IN-1 (TFA) vs. WGU55: Potency and Selectivity Trade-offs for Advanced Research

WGU55, a structurally optimized derivative based on the Cpd-8 scaffold, has been reported as the most selective TMPRSS6 inhibitor identified to date, with exceptional selectivity over matriptase and minimal inhibition of Factor Xa and Thrombin [1]. While quantitative IC50 values for WGU55 against matriptase are not provided in the abstract, its Ki for TMPRSS6 is 12.15 nM and cell-based IC50 is 138 nM . In contrast, TMPRSS6-IN-1 (TFA) (Cpd-8) has a Ki value not reported in the literature, an enzyme IC50 of 8.1 nM, and a cell IC50 of 7.65 nM [2]. This indicates that TMPRSS6-IN-1 (TFA) is a more potent cellular inhibitor, albeit with a narrower selectivity window. WGU55 represents an advanced tool for studies where maximal selectivity is paramount, but TMPRSS6-IN-1 (TFA) remains a potent, widely available, and well-characterized option for general TMPRSS6 inhibition.

Evidence Dimension	Enzyme and cell-based potency, selectivity claims
Target Compound Data	Enzyme IC50: 8.1 nM; Cell IC50: 7.65 nM; Moderate selectivity over matriptase (IC50 52 nM)
Comparator Or Baseline	WGU55: Ki: 12.15 nM; Cell IC50: 138 nM; Exceptional selectivity over matriptase (exact data not shown)
Quantified Difference	TMPRSS6-IN-1 (TFA) is approximately 18-fold more potent in cell-based assays, but WGU55 is significantly more selective against matriptase.
Conditions	Recombinant enzyme assays and cell-based assays in HEK293 cells.

Why This Matters

For routine TMPRSS6 inhibition studies where high cellular potency is required, TMPRSS6-IN-1 (TFA) may be sufficient; for advanced studies demanding minimal off-target effects on matriptase, WGU55 is the superior choice.

• [1] Guerrab W, et al. J Med Chem. 2025 Dec 25;68(24):26012-26029. View Source
• [2] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source

Optimal Application Scenarios in Iron Metabolism & Barrier Research

Validating Hepcidin Upregulation in Iron Overload Models

Given its superior stability in mouse plasma compared to Cpd-2 [1], TMPRSS6-IN-1 (TFA) is the preferred tool compound for in vivo studies in mouse models of hemochromatosis or β-thalassemia. Researchers can expect consistent pharmacodynamic effects over the dosing interval, enabling reliable correlation between TMPRSS6 inhibition and hepcidin-mediated iron reduction.

Investigating Tight Junction Dynamics in Caco-2 Models

TMPRSS6-IN-1 (TFA) is validated to block HJV cleavage and increase HAMP expression in both HepG2 cells and human primary hepatocytes [1]. This makes it suitable for in vitro studies investigating the BMP6-HJV-hepcidin axis. Its selectivity over hepsin (IC50 16 nM) is particularly relevant in hepatic systems where hepsin is expressed [1].

Selectivity Profiling in Matriptase-2 vs. Coagulation Proteases

With published enzyme (IC50 8.1 nM) and cell-based (IC50 7.65 nM) potency data, along with a defined selectivity profile against matriptase and hepsin [1], TMPRSS6-IN-1 (TFA) serves as an excellent reference standard for screening and characterizing novel TMPRSS6 inhibitors. Its reversible covalent binding mechanism also provides a benchmark for mechanistic studies [2].

Benchmarking Novel Inhibitors in SAR Campaigns

For studies measuring serum iron, transferrin saturation, and hepcidin levels following TMPRSS6 inhibition, TMPRSS6-IN-1 (TFA) provides a clear link between target engagement and downstream iron metabolism biomarkers. This evidence supports its use in preclinical efficacy models of iron overload disorders [1].

Application

Selection Property

Validation Focus

Iron regulatory pathway studies

Hepcidin modulation in hepatocytes

Confirmation of HAMP expression increase

Epithelial barrier integrity studies

TEER disruption potency

Barrier function endpoint validation

Protease selectivity profiling

Matriptase over thrombin selectivity

Minimize coagulation cascade confounding

SAR reference compound

Matriptase-2 inhibition profile

Target engagement and functional benchmarking

• [1] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source
• [2] Béliveau F, et al. Cell Chem Biol. 2019 Nov 21;26(11):1559-1572.e9. View Source